Erythromycin propionate

• IUPAC Name: [(2S,3R,4S,6R)-4-(dimethylamino)-2-[[(3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-14-ethyl-7,12,13-trihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-2,10-dioxo-oxacyclotetradec-6-yl]oxy]-6-methyloxan-3-yl] propanoate
• InChI: InChI=1S/C40H71NO14/c1-15-27-40(11,48)33(44)22(5)30(43)20(3)18-38(9,47)35(55-37-32(53-28(42)16-2)26(41(12)13)17-21(4)50-37)23(6)31(24(7)36(46)52-27)54-29-19-39(10,49-14)34(45)25(8)51-29/h20-27,29,31-35,37,44-45,47-48H,15-19H2,1-14H3/t20-,21-,22+,23+,24-,25+,26+,27-,29+,31+,32-,33-,34+,35-,37+,38-,39-,40-/m1/s1
• InChI Key: TYQXKHPOXXXCTP-CSLYCKPJSA-N
• Canonical SMILES: CCC1C(C(C(C(=O)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)OC(=O)CC)(C)O)C)C)O)(C)O
• Isomeric SMILES: CC[C@@H]1[C@@]([C@@H]([C@H](C(=O)[C@@H](C[C@@]([C@@H]([C@H]([C@@H]([C@H](C(=O)O1)C)O[C@H]2C[C@@]([C@H]([C@@H](O2)C)O)(C)OC)C)O[C@H]3[C@@H]([C@H](C[C@H](O3)C)N(C)C)OC(=O)CC)(C)O)C)C)O)(C)O
• Molecular Formula: C40H71NO14
• DSSTOX Substance ID: DTXSID9022994
• Molecular Weight: 790.0 g/mol
• CAS RN: 134-36-1

Description

Erythromycin propionate is an erythromycin derivative. It is used to prevent and treat infections in many different parts of the body, including respiratory tract infections, skin infections, diphtheria, intestinal amebiasis, acute pelvic inflammatory disease, Legionnaire’s disease, pertussis, and syphilis.

Synthesis Analysis

This compound has been synthesized for use in various studies. For instance, it has been used in the synthesis of new four-arm star poly(ether urethanes) (star PUs) based on this compound core. Toluene 2,4-diisocyanate (TDI) and 4,4’-methylenebis (phenyl isocyanate) (MDI) as diisocyanates and Terathane of different molecular weights as polyether arms were employed in their synthesis.

Molecular Structure Analysis

The molecular formula of this compound is C40H71NO14. The molecular weight is 790.00. The percent composition is C 60.82%, H 9.06%, N 1.77%, O 28.35%.

Chemical Reactions Analysis

This compound has been used in the synthesis of new four-arm star poly(ether urethanes) (star PUs). The synthesized star PUs were analyzed through IR and H NMR spectroscopies, gel permeation chromatography, X-ray diffraction, thermogravimetry, differential scanning calorimetry.

Physical And Chemical Properties Analysis

This compound has a melting point of 122-126 C. It has a density of 1.19±0.1 g/cm3. The values of the glass transition temperature are higher than those of starting polyethers attributable to the influence of the more rigid this compound core bearing urethane groups.

Scientific Research Applications

• Treatment of Acne Vulgaris : Erythromycin, including its propionate form, is effective as a topical antibiotic for treating mild-to-moderate inflammatory acne vulgaris. It helps reduce acne lesions and severity by reducing Propionibacterium acnes density and inhibiting neutrophil chemotactic factors and reactive oxygen species production (Sayyafan, Ramzi, & Salmanpour, 2019).

• Cholestatic Hepatitis : There have been reports of erythromycin propionate causing cholestatic hepatitis. This highlights the importance of monitoring for side effects in patients treated with this medication (Gilbert, 1962).

• Effects on Hepatic Drug-Metabolizing Enzymes : this compound has been shown to influence hepatic microsomal enzymes in humans, indicating its potential effects on drug metabolism and interactions (Larrey et al., 1983).

• New Derivatives for Improved Efficacy : Research on erythromycin and its derivatives, including propionate, has focused on enhancing therapeutic properties against pathogens like Legionella, Campylobacter, and Chlamydia spp. (Kirst & Sides, 1989).

• Treatment of Various Infections : this compound has been effective in treating gram-positive bacterial infections, acne, skin and soft tissue infections, streptococcal pharyngitis, bronchitis, pneumonitis, diphtheria, pertussis carriers, and more (Washington & Wilson, 1985).

• Precursor Supply for Erythromycin Biosynthesis : Research has been conducted to improve the precursor (propionyl-CoA) supply for erythromycin biosynthesis, which is crucial for its effective production (You, Wang, Yin, & Ye, 2019).

• Treatment of Pneumococcal Pneumonia : Propionyl erythromycin has been used to treat moderate and severe pneumococcal pneumonia, showing the drug's efficacy in serious bacterial infections (Hill et al., 1961).

• Bioequivalence Studies : Studies on the bioequivalence of different erythromycin formulations, including the propionate variant, have been conducted to ensure therapeutic effectiveness (Yakatan et al., 1980).

Mechanism of Action

Target of Action

Erythromycin propionate, like other macrolide antibiotics, primarily targets bacterial ribosomes . Specifically, it binds to the 23S ribosomal RNA molecule in the 50S subunit of ribosomes in susceptible bacterial organisms . The ribosomes are essential for protein synthesis in bacteria, enabling them to replicate .

Mode of Action

This compound acts by inhibiting protein synthesis in bacteria . By binding to the 23S ribosomal RNA molecule, it prevents the translocation of the elongation factor G (EF-G) from the ribosome . This action inhibits the process of protein synthesis, thereby preventing the bacteria from replicating .

Biochemical Pathways

The action of this compound affects the protein synthesis pathway in bacteria . By inhibiting protein synthesis, it disrupts the normal functioning of the bacteria, affecting their growth and replication . The downstream effects include the inhibition of bacterial growth and the eventual death of the bacteria .

Pharmacokinetics

This compound exhibits certain pharmacokinetic properties that influence its bioavailability . In patients with normal liver function, erythromycin concentrates in the liver and is then excreted in the bile . Less than 5% of the orally administered dose of erythromycin is found excreted in the urine .

Result of Action

The result of this compound’s action is the inhibition of bacterial growth and replication . By disrupting protein synthesis, it prevents the bacteria from carrying out essential functions, leading to their eventual death . This makes this compound effective in treating a variety of bacterial infections .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors . For instance, the pH and concentration of certain compounds can significantly influence the stability of erythromycin . Additionally, the presence of other substances, such as glucose and propanol, can affect the biosynthesis of erythromycin . Therefore, the environment in which this compound is used can have a significant impact on its action and effectiveness .

Safety and Hazards

Erythromycin is generally safe in those who are allergic to penicillin. More serious side effects may include Clostridium difficile colitis, liver problems, prolonged QT, and allergic reactions. Erythromycin is not removed by peritoneal dialysis or hemodialysis. In the presence of normal hepatic function, erythromycin is concentrated in the liver and is excreted in the bile.

Future Directions

Erythromycin propionate has been used in the synthesis of new four-arm star poly(ether urethanes) (star PUs) for their unique topological structures and remarkable physical and chemical properties. Erythromycin ophthalmic ointment is commonly used as a harmless, cost-effective way to prevent blindness in newborns. Further large and methodologically robust studies are needed to ascertain the effectiveness of this compound and other alternative agents in the critically ill.

Q & A

Q1: How does erythromycin propionate exert its antibacterial effect?

A1: this compound, like other macrolide antibiotics, inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit. [, , ] This binding interferes with the translocation of aminoacyl-tRNA, effectively halting the formation of polypeptide chains essential for bacterial growth and survival. [, ]

Q2: Does this compound affect human cells?

A2: Human cells also have ribosomes, but their structure differs from bacterial ribosomes. This compound exhibits selective toxicity towards bacterial ribosomes, minimizing its impact on human cells. [, ]

Q3: What is the molecular formula and weight of this compound?

A3: The molecular formula of this compound is C40H71NO13. It has a molecular weight of 769.96 g/mol. []

Q4: Is there any spectroscopic data available for this compound?

A4: Yes, researchers have utilized various spectroscopic techniques to characterize this compound. Fluorometric methods have been developed for its quantification in biological samples like blood plasma. []

Q5: How stable is this compound in different formulations?

A5: this compound can be formulated into various dosage forms like capsules, tablets, and ointments. [, , ] Maintaining its stability in these formulations is crucial. Factors like pH, temperature, and excipients can influence its stability. [, ]

Q6: What is the bioavailability of this compound?

A6: Oral administration of this compound leads to good absorption. Studies have shown that its bioavailability is superior to erythromycin base, with longer-lasting serum levels of the active antibiotic. [] Food intake can influence the absorption of this compound. []

Q7: How is this compound metabolized in the body?

A7: this compound is hydrolyzed in the body to erythromycin, its active form. This process primarily occurs in the gastrointestinal tract and liver. [, ]

Q8: What are the typical elimination routes for this compound?

A8: Following metabolism, erythromycin is primarily excreted in bile, with a small fraction excreted in urine. []

Q9: Has this compound demonstrated efficacy against intracellular bacteria?

A10: Research suggests that this compound can be concentrated within human alveolar macrophages, potentially contributing to its effectiveness against intracellular pulmonary infections. [, ] Similarly, its ability to penetrate human monocytes suggests a potential role in treating infections caused by intracellular microorganisms residing within these cells. []

Q10: What are the known mechanisms of bacterial resistance to this compound?

A11: Bacterial resistance to macrolides like this compound can arise through various mechanisms. One common mechanism involves the modification of the ribosomal binding site, reducing the drug's affinity for the target. [] Another mechanism is the active efflux of the antibiotic from the bacterial cell.

Q11: Does resistance to this compound confer cross-resistance to other antibiotics?

A12: Cross-resistance to other macrolide antibiotics is a concern. Bacteria resistant to this compound may also exhibit resistance to other macrolides due to shared mechanisms of action and resistance patterns. []

Q12: What are the potential adverse effects associated with this compound?

A13: While generally safe, this compound can cause adverse effects, primarily gastrointestinal disturbances like nausea, vomiting, and diarrhea. [, ]

Q13: Has this compound been linked to any serious adverse effects?

A14: In rare cases, erythromycin estolate, another ester of erythromycin, has been associated with cholestatic hepatitis, a potentially serious liver condition. [, ] The risk of this adverse effect with this compound is considered lower.

Q14: Are there any specific drug delivery strategies being explored for this compound?

A15: Researchers are continually exploring innovative drug delivery systems to enhance the therapeutic efficacy and reduce the potential side effects of antibiotics like this compound. These strategies include nanoparticle-based delivery systems, liposomal formulations, and targeted delivery approaches. []

Q15: What analytical techniques are commonly used to quantify this compound in biological samples?

A16: High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is a widely employed technique for the precise and sensitive measurement of this compound in plasma and other biological matrices. [, ] Microbiological assays are also used, offering a cost-effective alternative for determining antibiotic concentrations. []